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Compound of Interest

Compound Name: Fmoc-D-ala(bth)-OH

Cat. No.: B15548223

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Fmoc-D-ala(bth)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-3-(benzothiazol-2-

yl)-D-alanine), a specialized amino acid derivative crucial for peptide synthesis. This document

includes tabulated quantitative data, detailed experimental protocols for its application, and

graphical representations of relevant workflows.

Core Properties and Specifications
Fmoc-D-ala(bth)-OH is a protected amino acid commonly utilized as a building block in solid-

phase peptide synthesis (SPPS). The fluorenylmethyloxycarbonyl (Fmoc) protecting group on

the amine allows for controlled, sequential addition to a peptide chain. The benzothiazolyl (Bth)

moiety on the side chain introduces unique structural and potentially functional characteristics

to the resulting peptide.

Physicochemical and Analytical Data
Quantitative data for Fmoc-D-ala(bth)-OH and its corresponding L-isomer are summarized

below. Data for the closely related compound, Fmoc-D-Ala-OH, is also provided for
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comparative purposes.

Property
Fmoc-D-ala(bth)-
OH

Fmoc-L-ala(bth)-
OH

Fmoc-D-Ala-OH

CAS Number 1263047-16-0[1] 959583-56-3[2] 79990-15-1[3][4]

Molecular Formula C₂₅H₂₀N₂O₄S[5] C₂₅H₂₀N₂O₄S C₁₈H₁₇NO₄

Molecular Weight 444.50 g/mol 444.5 g/mol 311.33 g/mol

Appearance

White to off-white

solid (inferred from L-

isomer)

White or off-white

solid

White to slight yellow

to beige powder

Purity Data not available
≥ 99.5% (Chiral

HPLC)
≥ 99.0% (HPLC)

Melting Point Data not available Data not available 113-123 °C

Optical Rotation Data not available
[α]D20 = -39 ± 1º (c =

1 in DMF)

[α]D20 = +18 ± 2º

(c=1 in DMF)

Solubility Data not available Data not available
Clearly soluble (1

mmole in 2 ml DMF)

Storage

Store at 0 - 8 °C

(inferred from L-

isomer)

Store at 0 - 8 °C 2-30°C

Note: Specific experimental data for the D-isomer of ala(bth) is limited. Properties such as

appearance and storage conditions are inferred from its L-isomer.

Experimental Protocols
The primary application of Fmoc-D-ala(bth)-OH is in Fmoc-based solid-phase peptide

synthesis (SPPS). Below is a detailed, representative protocol for the incorporation of an Fmoc-

protected amino acid into a peptide chain on a solid support.
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Protocol: Standard Fmoc Solid-Phase Peptide Synthesis
(SPPS) Coupling Cycle
Materials:

Fmoc-D-ala(bth)-OH

Rink Amide resin (or other suitable solid support)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Piperidine solution (20% in DMF)

Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate) and HOBt (Hydroxybenzotriazole)

N,N-Diisopropylethylamine (DIPEA)

Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5%

water)

Cold diethyl ether

Solid-phase synthesis vessel

Methodology:

Resin Swelling:

Place the desired amount of resin in a solid-phase synthesis vessel.

Add DCM and allow the resin to swell for 30 minutes at room temperature with gentle

agitation.

Drain the DCM and wash the resin three times with DMF.
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Fmoc Deprotection:

Add a 20% piperidine in DMF solution to the resin.

Agitate for 5 minutes, then drain the solution.

Add a fresh 20% piperidine in DMF solution and agitate for an additional 15 minutes to

ensure complete removal of the Fmoc group.

Drain the solution and wash the resin five times with DMF to remove residual piperidine.

Amino Acid Coupling:

In a separate vial, dissolve Fmoc-D-ala(bth)-OH (3-5 equivalents relative to resin

substitution) and an equivalent amount of HOBt in DMF.

Add the coupling reagent HBTU (slightly less than 1 equivalent to the amino acid) to the

amino acid solution.

Add DIPEA (2-3 equivalents relative to the amino acid) to the activation mixture and allow

it to pre-activate for 1-2 minutes.

Add the activated amino acid solution to the deprotected resin.

Agitate the mixture for 1-2 hours at room temperature to ensure complete coupling.

Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times) and then

with DCM (3 times).

Cleavage and Precipitation (Final Step):

After the final amino acid has been coupled and deprotected, wash the resin with DCM

and dry it under vacuum.

Prepare a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water).

Add the cleavage cocktail to the dried resin and agitate at room temperature for 2-3 hours.
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Filter the mixture to separate the resin and collect the filtrate containing the cleaved

peptide.

Precipitate the crude peptide by adding the filtrate dropwise to a centrifuge tube containing

cold diethyl ether.

Centrifuge the mixture, decant the ether, and wash the peptide pellet with cold diethyl

ether.

Dry the crude peptide pellet under a stream of nitrogen and then under vacuum.

Workflow and Pathway Visualizations
As Fmoc-D-ala(bth)-OH is a building block for synthesis rather than a participant in a known

signaling pathway, the following diagrams illustrate the logical workflow of its primary

application.
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Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS) using Fmoc-D-ala(bth)-OH.
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Caption: Key steps of Fmoc deprotection and subsequent amino acid coupling in SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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